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Compound of Interest

Compound Name: BCECF

Cat. No.: B570524 Get Quote

Essential safety and logistical information for the operational handling and disposal of BCECF
(2′,7′-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein), a widely used fluorescent pH

indicator.

For researchers, scientists, and drug development professionals, adherence to proper chemical

disposal protocols is paramount for ensuring laboratory safety and environmental protection.

This guide provides a procedural, step-by-step approach to the safe disposal of BCECF and its

derivatives, such as BCECF-AM.

Core Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to handle BCECF with care. Although not

classified as a hazardous substance, general laboratory safety protocols should be strictly

followed.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling BCECF in solid form or in solution.[3]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[4] In case of contact, flush the

affected area with plenty of water.[4]

Avoid Inhalation: Do not breathe in dust if handling the powdered form.[4]
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Spill Management: In the event of a spill, prevent further leakage if it is safe to do so. For

powder spills, cover with a plastic sheet to minimize spreading. For liquid spills, use an inert

absorbent material to soak up the chemical. The collected material should then be placed in

an appropriate, labeled container for disposal.[4]

Quantitative Data Summary
For quick reference, the key quantitative properties of BCECF are summarized in the table

below.

Property Value Reference

Molecular Formula C₂₇H₂₀O₁₁ [1]

Molecular Weight 520.44 g/mol [1]

pKa ~7.0 [4]

Excitation Wavelengths
439 nm (isosbestic point), 490

nm
[1]

Emission Wavelength 535 nm [1]

Appearance Yellow-orange solid [5]

Solubility Soluble in DMSO and DMF [2]

Step-by-Step Disposal Protocol
The proper disposal of BCECF waste requires adherence to institutional and local regulations

for chemical waste.

Segregation of Waste:

Isolate all BCECF-contaminated waste, including unused solutions, contaminated labware

(e.g., pipette tips, tubes), and spill cleanup materials.

Do not mix BCECF waste with other chemical waste streams unless explicitly permitted by

your institution's hazardous waste management plan.
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Waste Collection and Labeling:

Collect all BCECF waste in a designated, leak-proof container that is compatible with the

chemical. Polyethylene or polypropylene containers are generally suitable.

Clearly label the waste container with "BCECF Waste" and include any solvents used

(e.g., "BCECF in DMSO"). Ensure the label is securely attached and legible.

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated secondary containment

area, away from incompatible materials.[1]

Follow your institution's guidelines for the maximum allowable storage time for chemical

waste in the laboratory.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

waste management provider to schedule a pickup for the BCECF waste.

Provide them with all necessary information about the waste, as indicated on the label.

Documentation:

Maintain a log of the BCECF waste generated, including the amount and date of disposal.

BCECF Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of BCECF waste.

Preparation Collection & Segregation Storage Disposal

Start: BCECF Waste Generated Don Personal Protective Equipment (PPE) Segregate BCECF Waste Collect in Labeled, Leak-Proof Container Store in Secondary Containment Contact Environmental Health & Safety (EHS) Arrange for Waste Pickup End: Proper Disposal
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of BCECF waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols, as well as local and national regulations, to ensure full

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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